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Compound of Interest

Compound Name: Tetrachlorocatechol

Cat. No.: B074200 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation of stock and working solutions of

Tetrachlorocatechol (TCC), a metabolite of pentachlorophenol, for research purposes.[1]

Proper preparation and handling of these solutions are critical for obtaining reliable and

reproducible experimental results.

Compound Information
Tetrachlorocatechol is an organochlorine compound with the formula C₆Cl₄(OH)₂.[2] It is a

white to off-white solid.[2][3][4] The following table summarizes its key chemical and physical

properties.
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Property Data Citations

CAS Number 1198-55-6 [3][5][6]

Molecular Formula C₆H₂Cl₄O₂ [3][6][7]

Molecular Weight 247.89 g/mol [3][5][6]

Appearance Off-White to White Solid [2][3][4]

Melting Point 193-195 °C [3][4]

Solubility

DMSO: 100 mg/mL (403.40

mM) (ultrasonication may be

needed) Dichloromethane:

Soluble

[1][3]

Storage (Solid)

Store at -20°C for up to 3

years or at 4°C for up to 2

years. Keep in a dark, dry, and

sealed container.

[1][3]

Storage (Stock Solution)

Store at -80°C for up to 6

months or at -20°C for up to 1

month. Aliquot to avoid freeze-

thaw cycles.

[1]

Safety and Handling Precautions
Tetrachlorocatechol is a hazardous substance and must be handled with appropriate safety

precautions.

Hazard Statements: Harmful if swallowed (H302), causes serious eye damage (H318), and

is very toxic to aquatic life (H400).[2][5][6]

Signal Word: Danger.[2][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses or goggles, and chemical-resistant gloves.[5] Use a dust mask (e.g., N95)

when handling the powder form to avoid inhalation.[5][8]
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust.[8]

Disposal: Dispose of waste according to local, state, and federal regulations. Do not let the

product enter drains.[8]

Experimental Protocols
This protocol describes the preparation of a 100 mM stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

Tetrachlorocatechol (powder)

Anhydrous DMSO (newly opened, as hygroscopic DMSO can impact solubility)[1]

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Water bath sonicator

Procedure:

Calculate Mass: Determine the mass of Tetrachlorocatechol needed. For 1 mL of a 100

mM solution:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.001 L × 247.89 g/mol = 0.02479 g (or 24.79 mg)

Weighing: Carefully weigh out 24.79 mg of Tetrachlorocatechol powder and place it into a

sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.
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Mixing: Vortex the solution thoroughly. If the compound does not fully dissolve, use a water

bath sonicator to aid dissolution.[1] Gentle heating can also be applied if necessary.[1]

Storage: Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for up to 6 months or at

-20°C for up to 1 month.[1] This prevents degradation from repeated freeze-thaw cycles.[1]

This protocol describes the preparation of a working solution by diluting the high-concentration

stock solution in a suitable cell culture medium or buffer.

Materials:

100 mM Tetrachlorocatechol stock solution in DMSO

Sterile cell culture medium or experimental buffer (e.g., PBS)

Sterile tubes

Procedure:

Thaw Stock: Thaw an aliquot of the 100 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the appropriate cell culture

medium or buffer to achieve the desired final concentration.

Important: The final concentration of DMSO in the working solution should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

Example for 100 µM Working Solution: To prepare 1 mL of a 100 µM working solution, add

1 µL of the 100 mM stock solution to 999 µL of culture medium. This results in a final

DMSO concentration of 0.1%.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Usage: Use the freshly prepared working solution for your experiment immediately. Do not

store diluted aqueous solutions for extended periods.
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For in vivo studies, a specific vehicle may be required to ensure solubility and bioavailability.

This protocol is based on a formulation that yields a clear solution.[1] It is recommended to

prepare this solution fresh on the day of use.[1]

Materials:

Tetrachlorocatechol stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes

Procedure:

Prepare Stock: If not already prepared, make a 25 mg/mL stock solution of

Tetrachlorocatechol in DMSO as described in Protocol 1.

Vehicle Formulation: The final vehicle composition will be 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[1]

Mixing Steps: To prepare 1 mL of the final working solution, follow these steps in order: a. To

a sterile tube, add 400 µL of PEG300. b. Add 100 µL of the 25 mg/mL Tetrachlorocatechol
stock solution in DMSO and mix thoroughly.[1] c. Add 50 µL of Tween-80 and mix until the

solution is homogeneous.[1] d. Add 450 µL of Saline to bring the total volume to 1 mL.[1]

Final Concentration: This procedure results in a final Tetrachlorocatechol concentration of

2.5 mg/mL (10.09 mM).[1]

Usage: Use the freshly prepared solution for the in vivo experiment on the same day.[1]

Workflow Visualization
The following diagram illustrates the overall workflow for preparing Tetrachlorocatechol stock

and working solutions.
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Stock Solution Preparation

In Vitro Working Solution In Vivo Working Solution

1. Weigh TCC Powder

2. Dissolve in DMSO

Add to vial

3. Vortex / Sonicate
(if needed)

Ensure full dissolution

4. Aliquot into Tubes

5. Store at -80°C or -20°C

A. Thaw Stock Aliquot A. Thaw Stock Aliquot

B. Dilute in Buffer/
Culture Medium

Final DMSO ≤ 0.1%

C. Use Immediately

B. Add to PEG300

C. Add Tween-80

D. Add Saline

E. Use Freshly Prepared

Click to download full resolution via product page

Caption: Workflow for Tetrachlorocatechol solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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